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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonyl chloride

Cat. No.: B1218429 Get Quote

For Immediate Reference: Treat 2-Chlorobenzenesulfonyl chloride as a corrosive,

flammable, and water-reactive substance. All handling and disposal require careful adherence

to safety protocols in a controlled laboratory environment. Direct contact and inhalation must be

strictly avoided.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with 2-Chlorobenzenesulfonyl
chloride. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Hazard Profile and Physical Properties
2-Chlorobenzenesulfonyl chloride is a hazardous chemical that presents multiple risks. It is a

flammable liquid and vapor that causes severe skin burns and eye damage.[1][2] It is also

moisture-sensitive and reacts with water, potentially releasing toxic gases.[3]
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Property Value Source

CAS Number 2905-23-9 [3]

Molecular Formula C6H4Cl2O2S [4]

Molecular Weight 211.07 g/mol [3]

Appearance
Clear yellow to orange-red

liquid or low melting solid
[4]

Boiling Point 150-152 °C at 12 mmHg [3]

Density 1.548 g/mL at 25 °C [3]

Flash Point 60 °C (140 °F) - closed cup [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Chlorobenzenesulfonyl
chloride.
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PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles

and a full-face shield.

Protects against splashes of

corrosive material.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents severe skin burns

upon contact.[1]

Body Protection
Chemical-resistant lab coat or

apron.

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a Type ABEK

(EN14387) filter for organic

gases and vapors if exposure

limits are exceeded or if

irritation is experienced.[2][3]

All handling should be

performed in a certified

chemical fume hood.[1]

Prevents inhalation of

corrosive vapors and acid

gases.[1]

Experimental Protocols: Handling and Storage
All operations should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2] Ensure that an eyewash station and safety shower are readily accessible.[2]

General Handling
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all

required equipment and reagents in the chemical fume hood.

Dispensing: Use only non-sparking tools and explosion-proof equipment.[3] Ground and

bond containers when transferring material to prevent static discharge.[2]

Reaction Setup: If used in a reaction, add 2-Chlorobenzenesulfonyl chloride slowly to the

reaction mixture. Be aware that it is incompatible with strong oxidizing agents and strong

bases.[2][3]
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Post-Handling: Thoroughly wash hands and any exposed skin after handling.[2]

Storage
Store in a "Corrosives" designated area.[2][3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

Keep away from heat, sparks, and open flames.[2][3]

To maintain product quality, store under an inert atmosphere (e.g., nitrogen or argon).[2][3]

Spill Management Protocol
In the event of a small spill, immediate and correct action is crucial.

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the chemical fume hood is operational to manage vapors.

Contain: Use a non-combustible absorbent material like dry earth, sand, or a commercial

sorbent to contain the spill.[3] Do not use combustible materials like sawdust.

Collect: Carefully scoop the absorbed material into a designated hazardous waste container

using spark-proof tools.[3]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.

Report: Inform your laboratory supervisor and institutional Environmental Health and Safety

(EHS) office about the spill.

Disposal Plan
Disposal of 2-Chlorobenzenesulfonyl chloride involves two main stages: neutralization of

small, residual quantities (e.g., from cleaning glassware) and the packaging of bulk quantities

for professional disposal. Never dispose of it directly down the drain.
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Neutralization of Residual Quantities
Objective: To safely hydrolyze and neutralize residual 2-Chlorobenzenesulfonyl chloride into

its corresponding sulfonic acid salt.

Materials:

Residual 2-Chlorobenzenesulfonyl chloride (e.g., in a reaction flask).

Saturated sodium bicarbonate solution or another suitable base.

Large beaker.

Stir plate and stir bar.

Ice bath.

pH paper or pH meter.

Procedure:

Preparation: In a fume hood, place a large beaker containing a sufficient volume of saturated

sodium bicarbonate solution on a stir plate within an ice bath. A general rule is to use at least

5-10 molar equivalents of base relative to the estimated amount of residual sulfonyl chloride.

[1] Begin vigorous stirring.

Slow Addition: Carefully and slowly, add the residual solution containing 2-
Chlorobenzenesulfonyl chloride to the cold, stirred basic solution in a dropwise manner.

CAUTION: The reaction is exothermic and will produce gas (CO₂ if using bicarbonate).[1]

The addition rate must be controlled to prevent excessive foaming, temperature increase, or

overflow.

Reaction Completion: After the addition is complete, continue stirring the mixture in the ice

bath for a minimum of 30-60 minutes to ensure the reaction is complete.[1]

pH Verification: Remove the beaker from the ice bath and allow it to reach room

temperature. Test the pH of the aqueous layer to confirm it is neutral or slightly basic (pH 7-

9).[1] If it is still acidic, add more base.
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Final Disposal: Once neutralized, the resulting aqueous solution should be transferred to a

designated "Aqueous Hazardous Waste" container for your institution.

Disposal of Bulk Quantities
Bulk quantities of 2-Chlorobenzenesulfonyl chloride must be disposed of as hazardous

waste without attempting neutralization.

Waste Segregation: This compound is a halogenated organic substance. It must be collected

in a designated "Halogenated Organic Waste" container. Do not mix it with non-halogenated

waste.

Container and Labeling: Ensure the original container is tightly sealed, or transfer the

material to a compatible, properly sealed, and clearly labeled hazardous waste container.

The label should include the full chemical name, associated hazards (Corrosive, Flammable,

Water-Reactive), and the date.

Collection: Arrange for collection by your institution's EHS department or a licensed

hazardous waste disposal company.

Workflow for Safe Handling and Disposal
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Start: Handling
2-Chlorobenzenesulfonyl Chloride

Wear Appropriate PPE:
- Goggles & Faceshield

- Chemical-resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Work in a Certified
Chemical Fume Hood

Handling Procedure:
- Use non-sparking tools
- Ground/bond containers
- Avoid contact with water,

 strong bases, and
 oxidizing agents

Spill Occurs End of Use

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Contain with non-combustible absorbent
3. Collect in hazardous waste container

4. Decontaminate area
5. Report

Residual Quantity?

Neutralization Protocol:
1. Prepare cold basic solution
2. Slowly add residual chloride

3. Stir to complete reaction
4. Verify neutral/basic pH

5. Dispose as aqueous hazardous waste

Yes

Bulk Quantity

No

End

Bulk Disposal Protocol:
1. Segregate as Halogenated Organic Waste

2. Use sealed, labeled container
3. Arrange for professional disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Chlorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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